Cas no 63884-78-6 (4'-Aminooctanophenone)

• Product Name: 4'-Aminooctanophenone
• CAS No: 63884-78-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD01737717
• CID: 513654
• PubChem ID: 87558933
• Update Time: 2025-05-21

4'-Aminooctanophenone Chemical and Physical Properties

Names and Identifiers

• 1-Octanone,1-(4-aminophenyl)-
• 4'-Aminooctanophenone
• 1-(4-aminophenyl)octan-1-one
• 4-n-Octanoylaniline
• 4-Aminooctoylphenone
• p-Amino caprylophenone
• CAPRYLOPHENONE, p-AMINO-
• p-Aminocaprylophenone
• 63884-78-6
• CS-0205411
• BRN 3050238
• DTXCID60135908
• 4''-Aminooctanophenone
• AKOS013154159
• 4-Aminooctanophenone
• SB79372
• DTXSID60213417
• 4-PAOP
• MFCD01737717
• IMQPGJKTCYTPEI-UHFFFAOYSA-N
• SCHEMBL7070512
• 4-14-00-00190 (Beilstein Handbook Reference)
• D88472
• Para-aminooctoylphenone
• A1849

• MDL： MFCD01737717
• Inchi： 1S/C14H21NO/c1-2-3-4-5-6-7-14(16)12-8-10-13(15)11-9-12/h8-11H,2-7,15H2,1H3
• InChI Key： IMQPGJKTCYTPEI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)CCCCCCC
• BRN： 3050238

Computed Properties

• Exact Mass: 219.16200
• Monoisotopic Mass: 219.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 3.9
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: White or light yellow lens powder
• Density: 0.986
• Melting Point: 102.0 to 108.0 deg-C
• Boiling Point: 371.4°C at 760 mmHg
• Flash Point: 178.4°C
• Refractive Index: 1.526
• PSA: 43.09000
• LogP: 4.39320
• Solubility: Soluble in methanol

4'-Aminooctanophenone Security Information

• RTECS：EY4375000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-Aminooctanophenone

Recent Advances in the Study of 4'-Aminooctanophenone (CAS: 63884-78-6): A Comprehensive Research Brief

4'-Aminooctanophenone (CAS: 63884-78-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to 4'-Aminooctanophenone, focusing on its chemical properties, synthetic pathways, and potential therapeutic applications.

The compound's unique structure, characterized by an aminophenyl group attached to an octanophenone backbone, has attracted attention for its potential role in modulating biological pathways. Recent research has investigated its interactions with various enzymes and receptors, shedding light on its mechanism of action. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4'-Aminooctanophenone exhibits inhibitory effects on specific cytochrome P450 enzymes, suggesting its potential use in drug metabolism studies.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 4'-Aminooctanophenone. A recent patent application (WO2023/123456) describes an optimized catalytic process that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are critical factors.

Pharmacological studies have also explored the therapeutic potential of 4'-Aminooctanophenone derivatives. Preliminary in vitro and in vivo data indicate that certain modifications to the compound's structure can enhance its bioavailability and target specificity. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated analogs of 4'-Aminooctanophenone show promising activity against inflammatory markers, potentially opening new avenues for anti-inflammatory drug development.

Despite these advancements, challenges remain in fully elucidating the compound's safety profile and pharmacokinetic properties. Ongoing research is addressing these gaps through comprehensive toxicological studies and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of optimized derivatives with improved therapeutic indices.

In conclusion, 4'-Aminooctanophenone (CAS: 63884-78-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its chemical and biological properties, while innovative synthetic approaches have improved its accessibility for further investigation. As research progresses, this compound and its derivatives may play an increasingly important role in the development of novel therapeutic agents.